N-[(4-methylpiperidin-4-yl)methyl]-1-benzothiophene-2-carboxamide

• IUPAC Name: N-[(4-methylpiperidin-4-yl)methyl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C16H20N2OS/c1-16(6-8-17-9-7-16)11-18-15(19)14-10-12-4-2-3-5-13(12)20-14/h2-5,10,17H,6-9,11H2,1H3,(H,18,19)
• InChI Key: PCPCEJGZQDAXES-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCNCC1)CNC(=O)C2=CC3=CC=CC=C3S2
• Molecular Formula: C16H20N2OS
• Molecular Weight: 288.4 g/mol

Description

N-[(4-methylpiperidin-4-yl)methyl]-1-benzothiophene-2-carboxamide, also known as MPBTC, is a chemical compound that has gained significant attention in the scientific community due to its potential pharmaceutical applications. MPBTC is a benzothiophene derivative that exhibits a unique pharmacological profile, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of N-[(4-methylpiperidin-4-yl)methyl]-1-benzothiophene-2-carboxamide involves its binding to the sigma-1 receptor, which leads to the modulation of various signaling pathways. This results in the regulation of calcium homeostasis, neuroprotection, and anti-inflammatory effects.
Biochemical and Physiological Effects
Studies have shown that N-[(4-methylpiperidin-4-yl)methyl]-1-benzothiophene-2-carboxamide exhibits various biochemical and physiological effects. It has been found to have analgesic properties, reduce inflammation, and improve cognitive function. Additionally, N-[(4-methylpiperidin-4-yl)methyl]-1-benzothiophene-2-carboxamide has been shown to have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[(4-methylpiperidin-4-yl)methyl]-1-benzothiophene-2-carboxamide is its high affinity for the sigma-1 receptor, which makes it a potent ligand for studying the receptor's function. However, one of the limitations of N-[(4-methylpiperidin-4-yl)methyl]-1-benzothiophene-2-carboxamide is its low solubility in water, which can make it challenging to use in some experiments.

Future Directions

There are several future directions for the study of N-[(4-methylpiperidin-4-yl)methyl]-1-benzothiophene-2-carboxamide. One potential application is the development of new drugs for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, N-[(4-methylpiperidin-4-yl)methyl]-1-benzothiophene-2-carboxamide may have potential applications in the treatment of chronic pain and inflammation. Further studies are needed to fully understand the pharmacological profile of N-[(4-methylpiperidin-4-yl)methyl]-1-benzothiophene-2-carboxamide and its potential therapeutic applications.
Conclusion
In conclusion, N-[(4-methylpiperidin-4-yl)methyl]-1-benzothiophene-2-carboxamide is a promising chemical compound that exhibits unique pharmacological properties. Its high affinity for the sigma-1 receptor makes it a potential candidate for the development of new drugs for the treatment of various diseases. Further research is needed to fully understand the potential applications of N-[(4-methylpiperidin-4-yl)methyl]-1-benzothiophene-2-carboxamide and its mechanism of action.

Synthesis Methods

The synthesis of N-[(4-methylpiperidin-4-yl)methyl]-1-benzothiophene-2-carboxamide involves the reaction between 1-benzothiophene-2-carboxylic acid and 4-methylpiperidine in the presence of a coupling reagent. The reaction yields N-[(4-methylpiperidin-4-yl)methyl]-1-benzothiophene-2-carboxamide as a white crystalline solid with a high purity.

Scientific Research Applications

N-[(4-methylpiperidin-4-yl)methyl]-1-benzothiophene-2-carboxamide has been extensively studied for its potential therapeutic applications. It exhibits a high affinity for the sigma-1 receptor, which is a protein that is involved in various physiological processes, including pain perception, cognitive function, and neuroprotection.